4-(4-chlorophenyl)sulfanyl-2-phenyl-N-[3-(trifluoromethyl)phenyl]pyrimidine-5-carboxamide
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Description
4-(4-chlorophenyl)sulfanyl-2-phenyl-N-[3-(trifluoromethyl)phenyl]pyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C24H15ClF3N3OS and its molecular weight is 485.91. The purity is usually 95%.
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Biological Activity
The compound 4-(4-chlorophenyl)sulfanyl-2-phenyl-N-[3-(trifluoromethyl)phenyl]pyrimidine-5-carboxamide (CAS: 400076-30-4) is a synthetic organic molecule that has garnered attention due to its potential biological activities. This article explores its biological activity, including antimicrobial properties, structure-activity relationships, and relevant case studies.
Chemical Structure and Properties
The molecular formula of the compound is C24H15ClF3N3OS, with a molecular weight of approximately 485.91 g/mol. Its structure features a pyrimidine core substituted with various functional groups, which may contribute to its biological properties.
Property | Value |
---|---|
Molecular Formula | C24H15ClF3N3OS |
Molecular Weight | 485.91 g/mol |
Purity | >90% |
Antimicrobial Properties
Recent studies have indicated that compounds similar to This compound exhibit significant antimicrobial activity. For instance, derivatives containing the trifluoromethyl group have shown enhanced potency against various bacterial strains, including Mycobacterium tuberculosis . The presence of the chlorophenyl and sulfanyl groups may also enhance the compound's ability to penetrate bacterial membranes.
Structure-Activity Relationship (SAR)
The structure-activity relationship (SAR) studies are crucial for understanding how modifications to the compound's structure can influence its biological activity. For example, variations in the substituents on the pyrimidine ring significantly affect the compound’s efficacy against target pathogens. Compounds with a trifluoromethyl group in specific positions have demonstrated improved selectivity and potency compared to their non-fluorinated analogs .
Study on Antimycobacterial Activity
A study evaluated a series of compounds, including those with similar structures to This compound , for their effectiveness against M. tuberculosis. The results indicated that certain analogs exhibited minimum inhibitory concentrations (MIC) ranging from 6.3 to 23 µM, highlighting the potential of these compounds in developing new antimycobacterial agents .
Cytotoxicity Assessment
In another study focusing on cytotoxicity, it was found that several derivatives maintained low cytotoxicity levels (IC20 > 40 µM) while exhibiting high selectivity indices against M. tuberculosis compared to human liver cells (HepG2). This selectivity is crucial for developing safe therapeutic agents .
Properties
IUPAC Name |
4-(4-chlorophenyl)sulfanyl-2-phenyl-N-[3-(trifluoromethyl)phenyl]pyrimidine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H15ClF3N3OS/c25-17-9-11-19(12-10-17)33-23-20(14-29-21(31-23)15-5-2-1-3-6-15)22(32)30-18-8-4-7-16(13-18)24(26,27)28/h1-14H,(H,30,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMAJTCMTTLXPGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC=C(C(=N2)SC3=CC=C(C=C3)Cl)C(=O)NC4=CC=CC(=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H15ClF3N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.